Cas no 2906-09-4 (1-Hexyn-3-amine,N-(1,1-dimethylethyl)-)

1-Hexyn-3-amine,N-(1,1-dimethylethyl)- structure
2906-09-4 structure
Product Name:1-Hexyn-3-amine,N-(1,1-dimethylethyl)-
CAS No:2906-09-4
MF:C10H19N
MW:153.26456284523
CID:286061
PubChem ID:221335
Update Time:2025-04-19

1-Hexyn-3-amine,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexyn-3-amine,N-(1,1-dimethylethyl)-
    • 3-tert-Butylamino-hex-1-in; (E)-oxido-[(1-oxidopyridin-5-yl)methylidene]-tert-butyl-azanium; tert-butyl-(1-propyl-prop-2-ynyl)-amine; tert-butyl-(1-oxy-pyridin-3-ylmethylene)-amine oxide; CTK2H8315; tert-Butyl-(1-propyl-prop-2-inyl)-amin;
    • 2906-09-4
    • NSC5796
    • NSC-5796
    • Inchi: 1S/C10H19N/c1-6-8-9(7-2)11-10(3,4)5/h2,9,11H,6,8H2,1,3-5H3
    • InChI Key: OTOCDQGYPCOSPF-UHFFFAOYSA-N
    • SMILES: N(C(C#C)CCC)C(C)(C)C

Computed Properties

  • Exact Mass: 153.15187
  • Monoisotopic Mass: 153.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.821
  • Boiling Point: 207.6°C at 760 mmHg
  • Flash Point: 70.8°C
  • Refractive Index: 1.445
  • PSA: 12.03

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